Cas no 1261624-77-4 (Ethyl 4-chloro-2,5-difluorophenylacetate)

• Product Name: Ethyl 4-chloro-2,5-difluorophenylacetate
• CAS No: 1261624-77-4
• MF: C₁₀H₉ClF₂O₂
• MW: 234.627069234848
• CID: 4969468
• Update Time: 2025-10-29

Ethyl 4-chloro-2,5-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2,5-difluorophenylacetate

• Inchi： 1S/C10H9ClF2O2/c1-2-15-10(14)4-6-3-9(13)7(11)5-8(6)12/h3,5H,2,4H2,1H3
• InChI Key： PVADXNDKNOHQSS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 4-chloro-2,5-difluorophenylacetate

Ethyl 4-chloro-2,5-difluorophenylacetate: A Comprehensive Overview

Ethyl 4-chloro-2,5-difluorophenylacetate, with the CAS number 1261624-77-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with chlorine and fluorine atoms at specific positions, along with an ethyl acetate group. The phenylacetate moiety is a common structural feature in many bioactive compounds, making this molecule a valuable starting material for further research and development.

Recent studies have highlighted the potential of Ethyl 4-chloro-2,5-difluorophenylacetate as a precursor in the synthesis of various biologically active molecules. Its chlorine and fluorine substituents contribute to its chemical reactivity and stability, making it an ideal candidate for exploring novel chemical transformations. The compound's ability to undergo nucleophilic acyl substitution reactions has been extensively studied, providing insights into its utility in organic synthesis.

The synthesis of Ethyl 4-chloro-2,5-difluorophenylacetate involves a multi-step process that begins with the preparation of the corresponding phenol derivative. The introduction of chlorine and fluorine substituents is typically achieved through electrophilic aromatic substitution reactions, which are carefully controlled to ensure regioselectivity. Subsequent esterification steps yield the final product, which is characterized by advanced spectroscopic techniques such as NMR and IR to confirm its structure.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. The presence of halogen atoms on the aromatic ring enhances its pharmacokinetic properties, making it a valuable tool for exploring new therapeutic agents. Recent research has focused on its role in the development of antiviral and anticancer drugs, where its ability to modulate key biological pathways has shown significant promise.

In addition to its pharmaceutical applications, Ethyl 4-chloro-2,5-difluorophenylacetate has also been investigated for its use in agrochemicals. Its ability to interact with specific enzyme targets makes it a potential candidate for developing new pesticides or herbicides. However, further studies are required to fully understand its environmental impact and safety profile.

The stability and reactivity of this compound have been thoroughly examined under various conditions. It has been found to be relatively stable under normal storage conditions but exhibits reactivity under specific reaction conditions, such as basic or acidic environments. This dual nature makes it versatile for use in different chemical processes.

From a synthetic chemistry perspective, the preparation of Ethyl 4-chloro-2,5-difluorophenylacetate represents a benchmark for achieving high levels of regioselectivity and stereocontrol. The development of efficient synthetic routes for this compound has contributed significantly to the advancement of organic chemistry methodologies.

In conclusion, Ethyl 4-chloro-2,5-difluorophenylacetate (CAS No. 1261624-77-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to explore new chemical transformations and develop innovative compounds with therapeutic potential.